N-(2,3-dihydroxybenzoyl)-L-serine

• IUPAC Name: (2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxypropanoic acid
• InChI: InChI=1S/C10H11NO6/c12-4-6(10(16)17)11-9(15)5-2-1-3-7(13)8(5)14/h1-3,6,12-14H,4H2,(H,11,15)(H,16,17)/t6-/m0/s1
• InChI Key: VDTYHTVHFIIEIL-LURJTMIESA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)O)C(=O)NC(CO)C(=O)O
• Isomeric SMILES: C1=CC(=C(C(=C1)O)O)C(=O)N[C@@H](CO)C(=O)O
• Molecular Formula: C10H11NO6
• DSSTOX Substance ID: DTXSID00227977
• Molecular Weight: 241.20 g/mol
• CAS RN: 7724-78-9, 127658-43-9

Description

N-(2,3-dihydroxybenzoyl)-L-serine is a L-serine derivative. It has a role as an Escherichia coli metabolite. It is a conjugate acid of a N-(2,3-dihydroxybenzoyl)-L-serinate.
2,3-Dihydroxybenzoylserine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2,3,-dihydroxybenzoylserine is a natural product found in Apis cerana with data available.

Scientific Research Applications

• Iron Complexation and Metal Ion Binding : N-(2,3-dihydroxybenzoyl)-L-serine, identified as a component of compounds isolated from cultures of Escherichia coli and Aerobacter aerogenes under iron deficiency, has properties enabling it to complex with metal ions as a hexadentate ligand through its phenolic groups (O'brien & Gibson, 1970).

• Enzymatic Synthesis : The enzymatic synthesis of this compound involves multiple protein components, highlighting its biochemical significance (Bryce, Weller, & Brot, 1971).

• Siderophore Molecule Synthesis : In E. coli, this compound is part of the siderophore molecule enterobactin, synthesized in response to iron starvation (Gehring, Mori, & Walsh, 1998).

• Improved Synthetic Methods : Efficient synthetic procedures have been developed for producing compounds like enterobactin, which includes this compound as a key component (Ramirez, Karamanukyan, Ortiz, & Gutierrez, 1997).

• Peptide Synthesis and Proteolytic Cleavage : this compound has been involved in the synthesis of various peptides and their responses to the action of peptidases, demonstrating its role in broader biochemical pathways (Harris & Fruton, 1951).

• Chiral Recognition and Stereochemistry : The compound has been used in studies for understanding chiral recognition and stereochemistry in chemical synthesis, as seen in the study of vanchrobactin, another siderophore (Soengas et al., 2007).

• Biological Activity and Iron Metabolism : Studies have shown that compounds containing this compound play a significant role in the biology of Escherichia coli, especially in the context of iron metabolism and siderophore activity (O'brien, Cox, & Gibson, 1970).